N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide

• Molecular Formula: C11H8F2IN3O
• Molecular Weight: 363.1 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-4-iodo-1-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C11H8F2IN3O/c1-17-5-8(14)10(16-17)11(18)15-9-3-2-6(12)4-7(9)13/h2-5H,1H3,(H,15,18)
• InChI Key: TYBYUBAZQQKUOY-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC2=C(C=C(C=C2)F)F)I

Description

N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in the 1970s and has been widely used since then.

Scientific Research Applications

N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are involved in pain and inflammation. N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide has also been shown to have antioxidant properties and to inhibit the formation of reactive oxygen species (ROS), which can cause cellular damage.

Mechanism of Action

N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide inhibits the activity of COX by binding to its active site and preventing the conversion of arachidonic acid to prostaglandins. This leads to a decrease in the production of prostaglandins, which results in a reduction in pain and inflammation. N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide also inhibits the activity of ROS by scavenging free radicals and preventing their formation.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory conditions. It has also been shown to have antioxidant properties and to protect against cellular damage caused by ROS. In addition, N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide has been shown to have a protective effect on the cardiovascular system by reducing the risk of thrombosis and improving blood flow.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide has several advantages for lab experiments. It is readily available and relatively inexpensive, making it an attractive option for researchers. It also has a well-established mechanism of action and has been extensively studied, which makes it a reliable tool for investigating pain and inflammation. However, there are also some limitations to using N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide in lab experiments. It has been shown to have some toxic effects at high doses, which can limit its use in certain experiments. In addition, it may not be effective for all types of pain and inflammation, which can limit its applicability in certain research areas.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide. One area of interest is the development of new formulations of N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide that can improve its bioavailability and reduce its toxicity. Another area of interest is the investigation of the potential of N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, there is also interest in investigating the potential of N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide as a chemopreventive agent for certain types of cancer.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide involves the reaction of 2,4-difluorophenylhydrazine with 4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by recrystallization to obtain pure N-(2,4-difluorophenyl)-4-iodo-1-methyl-1H-pyrazole-3-carboxamide.